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Compound of Interest

Compound Name: TASP0433864

Cat. No.: B15616141

{ Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
TASP0433864, a selective mGlu2 receptor positive allosteric modulator. Adherence to these
procedures is critical to ensure laboratory safety and environmental protection.

Summary of Chemical Safety Information

TASP0433864 is a chemical compound intended for laboratory research use only.[1] The
available Safety Data Sheet (SDS) indicates that this substance presents several hazards that

necessitate careful handling and disposal.

Hazard Identification:

Hazard Statement

Classification

H302 Harmful if swallowed.[2]

H315 Causes skin irritation.[2]

H319 Causes serious eye irritation.[2]
H335

May cause respiratory irritation.[2]

Precautionary Statements:
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Users should wash hands thoroughly after handling, use only in well-ventilated areas, and wear
protective gloves, clothing, and eye/face protection.[2] In case of eye contact, rinse cautiously
with water for several minutes.[2] If swallowed, immediately call a poison center or doctor.[2]

Disposal Workflow for TASP0433864

The following diagram outlines the necessary steps for the safe disposal of TASP0433864 and
associated materials.
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TASP0433864 Disposal Workflow
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TASP0433864 Disposal Workflow Diagram
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Step-by-Step Disposal Procedures

1.

Personal Protective Equipment (PPE):

Always wear appropriate personal protective equipment, including a lab coat, safety goggles,
and chemical-resistant gloves, when handling TASP0433864 waste.

. Waste ldentification and Segregation:

Solid Waste: Unused TASP0433864 powder, contaminated personal protective equipment
(e.g., gloves), and empty vials should be collected as solid hazardous waste.

Ligquid Waste: Solutions containing TASP0433864 should be collected as liquid hazardous
waste. Do not dispose of down the drain.[2]

Contaminated Sharps: Needles, syringes, and other contaminated sharps must be placed in
a designated sharps container.

. Waste Collection and Labeling:

Use compatible, leak-proof containers for waste collection.

Clearly label each waste container with "Hazardous Waste" and the full chemical name:
"TASP0433864".

Keep waste containers securely sealed when not in use.

. Decontamination:

Glassware: Triple rinse any glassware that has come into contact with TASP0433864 with a
suitable solvent (e.g., ethanol, DMSO). Collect the rinsate as hazardous liquid waste.

Work Surfaces: Decontaminate work surfaces with an appropriate cleaning agent.

. Storage and Disposal:

Store hazardous waste containers in a designated, well-ventilated, and secure waste
accumulation area.
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e Follow your institution's and local regulations for the final disposal of hazardous chemical
waste. This typically involves arranging for pickup by a certified hazardous waste disposal
service.[2]

Data Presentation

No quantitative data regarding the toxicity or environmental impact of TASP0433864 is
available in the provided safety data sheets.

Experimental Protocols

No specific experimental protocols related to the disposal of TASP0433864 were cited in the
available documentation. The disposal procedures outlined above are based on general best
practices for handling hazardous laboratory chemicals and the specific hazard information
available for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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